tert-Butyldimethyl(2-propynyloxy)silane

• IUPAC Name: tert-butyl-dimethyl-prop-2-ynoxysilane
• InChI: InChI=1S/C9H18OSi/c1-7-8-10-11(5,6)9(2,3)4/h1H,8H2,2-6H3
• InChI Key: ZYDKYFIXEYSNPO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC#C
• Molecular Formula: C9H18OSi
• DSSTOX Substance ID: DTXSID20392530
• Molecular Weight: 170.32 g/mol
• CAS No.: 76782-82-6

Description

tert-Butyldimethyl(2-propynyloxy)silane is an aliphatic terminal alkyne used in organic synthesis. It is known for its versatility in various chemical reactions and is often utilized as a building block in the synthesis of more complex molecules .

Mechanism of Action

Target of Action

Tert-Butyldimethyl(2-propynyloxy)silane is an aliphatic terminal alkyne

Mode of Action

It is known to be used in the synthesis of other compounds . This suggests that it may act as a building block or precursor molecule in various chemical reactions.

Biochemical Pathways

It has been used in the synthesis of ®-2,3-pentadecadien-1-ol and (s)-ethyl 5-(tert-butyldimethylsilyloxy)-2-hydroxy-2-phenylpent-3-ynoate . This indicates that it may play a role in the biochemical pathways leading to these compounds.

Pharmacokinetics

Its physical properties such as boiling point (40 °c/8 mmhg), density (084 g/mL at 25 °C), and refractive index (n20/D 1429) have been reported . These properties can influence the compound’s bioavailability and pharmacokinetics.

Result of Action

Its role in the synthesis of other compounds suggests that it may contribute to the molecular and cellular effects observed with these compounds .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, it should be stored under an inert atmosphere and should avoid moisture as it decomposes . Its flammability (flash point: 39 °C) also suggests that it should be handled and stored carefully to prevent fire hazards .

Preparation Methods

Synthetic Routes and Reaction Conditions

tert-Butyldimethyl(2-propynyloxy)silane can be synthesized through the reaction of tert-butyldimethylsilyl chloride with propargyl alcohol in the presence of a base such as triethylamine. The reaction typically occurs under anhydrous conditions to prevent hydrolysis of the silyl chloride .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions to ensure high yield and purity of the product. The use of automated reactors and continuous flow systems can enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

tert-Butyldimethyl(2-propynyloxy)silane undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the silyl group is replaced by other nucleophiles.

Oxidation Reactions: The alkyne moiety can be oxidized to form corresponding ketones or carboxylic acids.

Reduction Reactions: The compound can be reduced to form alkenes or alkanes.

Common Reagents and Conditions

Substitution: Common reagents include halides and nucleophiles such as amines or alcohols.

Oxidation: Reagents like potassium permanganate or ozone are used.

Reduction: Hydrogen gas in the presence of a palladium catalyst is commonly employed.

Major Products

Substitution: Products include various silyl ethers and silanes.

Oxidation: Products include ketones and carboxylic acids.

Reduction: Products include alkenes and alkanes.

Scientific Research Applications

tert-Butyldimethyl(2-propynyloxy)silane is widely used in scientific research due to its versatility:

Chemistry: It is used as a building block in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: It is employed in the modification of biomolecules for studying biological processes.

Medicine: It is used in the development of drug delivery systems and as a precursor in the synthesis of active pharmaceutical ingredients.

Industry: It is used in the production of specialty chemicals and materials

Comparison with Similar Compounds

Similar Compounds

• Ethynyltrimethylsilane
• Trimethyl(propargyl)silane
• tert-Butyldimethylsilyl chloride

Uniqueness

tert-Butyldimethyl(2-propynyloxy)silane is unique due to its combination of a silyl protecting group and an alkyne functional group. This dual functionality allows it to participate in a wide range of chemical reactions, making it a valuable tool in synthetic chemistry .

Biological Activity

tert-Butyldimethyl(2-propynyloxy)silane (CAS No. 76782-82-6) is an organosilicon compound characterized by its aliphatic terminal alkyne structure. This compound has garnered attention in various fields, including organic synthesis and materials science, due to its unique chemical properties and potential biological applications.

• Molecular Formula : C9H18OSi
• Molecular Weight : 174.32 g/mol
• Boiling Point : 40 °C at 8 mmHg
• Density : 0.84 g/mL at 25 °C
• SMILES Notation : CC(C)(C)Si(C)OCC#C

These properties make this compound suitable for various synthetic pathways and applications in biological contexts.

Synthesis and Applications in Biology

The compound is primarily utilized in organic synthesis, particularly in the preparation of bioactive molecules. For instance, it serves as a precursor in the synthesis of compounds such as (R)-2,3-pentadecadien-1-ol and (S)-ethyl 5-(tert-butyldimethylsilyloxy)-2-hydroxy-2-phenylpent-3-ynoate, which have demonstrated biological activity .

Case Studies on Biological Activity

• Antimicrobial Properties :
  Research indicates that silane compounds can exhibit antimicrobial properties when incorporated into coatings. For example, superhydrophobic coatings synthesized from silanes have been shown to reduce bacterial adhesion significantly, particularly against strains like Staphylococcus aureus and Pseudomonas aeruginosa . The incorporation of this compound into such coatings could enhance their efficacy.
• Drug Delivery Systems :
  The versatility of this compound allows it to be used in drug delivery systems where it can aid in the controlled release of therapeutic agents. Its functional groups can be modified to improve solubility and bioavailability of drugs, making it a valuable component in pharmaceutical formulations .
• Bioconjugation Techniques :
  The compound's alkyne functionality is particularly useful in bioconjugation techniques such as click chemistry, allowing for the selective attachment of biomolecules to surfaces or other molecules. This property has been exploited in developing targeted therapies and diagnostic tools .

Research Findings

A variety of studies have explored the biological implications of using this compound:

Study	Findings
Amemiya et al. (2017)	Demonstrated the use of this compound in synthesizing biologically active trifluoromethyl compounds with potential pharmaceutical applications .
Hetrick et al. (2007)	Investigated antimicrobial coatings that utilized silanes to inhibit microbial growth effectively, highlighting the potential for incorporating this compound .
Recent Advances	Ongoing research focuses on its application in sustainable catalytic processes for bio-based heteroatom production, indicating its importance in green chemistry .

Synthesis routes and methods I

Procedure details

A solution of propargyl alcohol (8.7 ml), t-butyldimethyl silyl chloride (25. g) and 4-dimethylaminopyridine (0.73 g) in methylene chloride (45 ml) was cooled to 0°. Triethylamine (25.1 ml) was added dropwise over 5 mins with stirring. After 18 h the mixture was diluted with methylene chloride (50 ml) and extracted with water (2×75 ml). The aqueous solutions were combined and then extracted with methylene chloride (25 ml). The organic phases were combined and washed with water and saturated aqueous ammonium chloride, dried and evaporated to give an oil (24.9 g). Distillation under reduced pressure afforded the title compound as an oil (20.8 g); bp 60°-62° (24 mm Hg).

Synthesis routes and methods II

Procedure details

To a solution of 5.82 mL of propargyl alcohol in 20 mL of pyridine and 30 mL of CH2Cl2 was added 0.122 g of DMAP and 16.88 g of TBDMSCl in a N2 atmosphere. After stirring 3 days, the reaction was poured into 100 mL of 1N HCl, and diluted with CH2Cl2. The layers were separated and the organic layer washed with 100 mL of 1N HCl (2×), 10% NaHCO3, H2O and brine and dried (MgSO4). Filtration and concentration provided 15.07 g of an oil which was used without purification.

Synthesis routes and methods III

Procedure details

To a solution of propargyl alcohol (15 g, 267 mmol) in DMF (60 mL), imidazole (21.85 g, 321 mmol) was added at 0° C. followed by the slow addition of a solution of TBDMS-Cl (47.2 mL, 272 mmol) in DMF (70 mL). Resulting reaction mixture was stirred at 0° C. for 30 min and then at room temperature for overnight. On completion, water was added to the reaction mixture and the aqueous layer extracted with 20% ethyl acetate/hexane. The combined organic layers were dried over sodium sulfate and concentrated to obtain crude material which was purified by column chromatography over silica gel affording tert-butyldimethyl(prop-2-yn-1-yloxy)silane (45.5 g, 32.9%).

Synthesis routes and methods IV

Procedure details

To an ice cooled stirred solution of prop-2-yn-1-ol (10.0 g, 178.3 mmol) and imidazole (18.2 mg, 267.5 mmol) in dichloroethane (500 mL), was added TBDMSCl (40.24 g, 267.5 mmol) and stirring continued at 0° C. for 1.5 h. On completion, saturated aqueous ammonium chloride solution was added to the reaction mixture and extracted with ethyl acetate (3 times). Combined organic layer was dried over sodium sulphate. Removal of the solvent under reduced pressure followed by solvent washings afforded the desired compound (20 g, 67%).

Synthesis routes and methods V

Procedure details

To a mixture of prop-2-yn-1-ol (168 g, 3 mol), Et3N (412 g, 4.08 mol) in CH2Cl2 (3500 mL) was added a solution of TBSCl (543 g, 3.45 mol) in CH2Cl2 (500 mL) at 0° C. Then the reaction mixture was warmed up to room temperature and stirred overnight. The mixture was washed by water (3000 mL), dried over Na2SO4, and concentrated to give crude product, which was purified by flash chromatography (petroleum ether) and distillation to give compound S-1 as a yellow liquid. (110 g, 43%)